Cas no 802037-47-4 (2(1H)-Pyridone,3-(aminomethyl)-5,6-dihydro-4-isobutyl-6,6-dimethyl-(8CI))

• Product Name: 2(1H)-Pyridone,3-(aminomethyl)-5,6-dihydro-4-isobutyl-6,6-dimethyl-(8CI)
• CAS No: 802037-47-4
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 713153
• Update Time: 2023-03-29

2(1H)-Pyridone,3-(aminomethyl)-5,6-dihydro-4-isobutyl-6,6-dimethyl-(8CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3-(aminomethyl)-5,6-dihydro-6,6-dimethyl-4-(2-methylpropyl)-
• 2(1H)-Pyridone,3-(aminomethyl)-5,6-dihydro-4-isobutyl-6,6-dimethyl-(8CI)

• Inchi： 1S/C12H22N2O/c1-8(2)5-9-6-12(3,4)14-11(15)10(9)7-13/h8H,5-7,13H2,1-4H3,(H,14,15)
• InChI Key： MEAUIWDCCUNHIT-UHFFFAOYSA-N
• SMILES： C1(C)(C)NC(=O)C(CN)=C(CC(C)C)C1

Computed Properties

• Exact Mass: 210.173
• Monoisotopic Mass: 210.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2